N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO3S/c1-6-15-9-7-8-12(2)18(15)19-23(20,21)17-11-14(4)13(3)10-16(17)22-5/h7-11,19H,6H2,1-5H3
• InChI Key: AEBUFXVCXCTWHH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=C(C=C(C(=C2)C)C)OC)C
• Molecular Formula: C18H23NO3S
• Molecular Weight: 333.4 g/mol

Description

N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide, also known as EMD 57033, is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research due to its unique pharmacological properties.

Mechanism of Action

N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 acts as a competitive antagonist of TRPV1 channels. It binds to the channel and prevents the binding of other ligands such as capsaicin, which is a natural ligand for TRPV1 channels. By blocking TRPV1 channels, N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 reduces the influx of calcium ions into sensory neurons, thereby reducing pain perception.
Biochemical and Physiological Effects:
N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 has been shown to reduce pain perception in various animal models of pain. It has also been shown to reduce inflammation and hyperalgesia in animal models of inflammatory pain. In addition, N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 has been shown to reduce the release of pro-inflammatory cytokines from immune cells, thereby reducing inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 is its selectivity for TRPV1 channels. It does not affect other ion channels, thereby reducing the risk of off-target effects. However, one of the limitations of N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions for the study of N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033. One direction is to investigate its potential use as a therapeutic agent for pain and inflammation. Another direction is to explore its effects on other ion channels and receptors, which could lead to the discovery of new pharmacological targets. Additionally, further research is needed to optimize the synthesis and formulation of N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 involves the reaction of 2-methoxy-4,5-dimethylbenzenesulfonyl chloride with 2-ethyl-6-methylphenylamine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization using an organic solvent such as ethanol.

Scientific Research Applications

N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 has been extensively used in scientific research as a tool to study the role of TRPV1 channels in pain perception. TRPV1 channels are a type of ion channel that are expressed in sensory neurons and play a crucial role in the transmission of pain signals. N-(2-Ethyl-6-methylphenyl)-2-methoxy-4,5-dimethylbenzenesulfonamide 57033 has been shown to selectively block TRPV1 channels, thereby reducing pain perception.